Cas no 2171987-86-1 (tert-butyl 8,8-dimethyl-2-azaspiro4.5decane-4-carboxylate)

• Product Name: tert-butyl 8,8-dimethyl-2-azaspiro4.5decane-4-carboxylate
• CAS No: 2171987-86-1
• MF: C₁₆H₂₉NO₂
• MW: 267.406965017319
• CID: 6504245
• PubChem ID: 165532401
• Update Time: 2025-07-19

tert-butyl 8,8-dimethyl-2-azaspiro4.5decane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 8,8-dimethyl-2-azaspiro4.5decane-4-carboxylate
• tert-butyl 8,8-dimethyl-2-azaspiro[4.5]decane-4-carboxylate
• EN300-1455646
• 2171987-86-1

• Inchi： 1S/C16H29NO2/c1-14(2,3)19-13(18)12-10-17-11-16(12)8-6-15(4,5)7-9-16/h12,17H,6-11H2,1-5H3
• InChI Key： VLHWFZNMOUKIKK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CNCC21CCC(C)(C)CC2)=O

Computed Properties

• Exact Mass: 267.219829168g/mol
• Monoisotopic Mass: 267.219829168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl 8,8-dimethyl-2-azaspiro4.5decane-4-carboxylate

Introduction to Tert-butyl 8,8-dimethyl-2-azaspiro4.5decane-4-carboxylate (CAS No. 2171987-86-1)

Tert-butyl 8,8-dimethyl-2-azaspiro4.5decane-4-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2171987-86-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the spirocyclic class of molecules, characterized by its unique structural framework consisting of two fused rings connected by a single carbon atom. The presence of nitrogen in the spirocyclic structure and the incorporation of bulky tert-butyl groups contribute to its distinct chemical properties and potential biological activities.

The molecular structure of Tert-butyl 8,8-dimethyl-2-azaspiro4.5decane-4-carboxylate is meticulously designed to enhance its suitability for various applications in drug discovery and development. The spirocyclic core provides rigidity and stability, while the nitrogen atom introduces basicity and reactivity that can be exploited in biochemical interactions. Additionally, the dimethyl substituents at the 8-position further modify the electronic and steric environment, influencing the compound's overall behavior in biological systems.

In recent years, there has been a growing interest in spirocyclic compounds due to their versatile pharmacological profiles. These molecules often exhibit enhanced binding affinity and selectivity toward biological targets, making them promising candidates for therapeutic intervention. The tert-butyl 8,8-dimethyl-2-azaspiro4.5decane-4-carboxylate structure, with its optimized substitution pattern, has been explored in several preclinical studies for its potential as a scaffold in the development of novel drugs.

One of the most compelling aspects of Tert-butyl 8,8-dimethyl-2-azaspiro4.5decane-4-carboxylate is its role as a key intermediate in synthesizing more complex pharmacophores. Its stability under various reaction conditions makes it an ideal building block for constructing intricate molecular architectures. Researchers have leveraged this compound to develop derivatives with enhanced pharmacological properties, including improved solubility, bioavailability, and metabolic stability.

The pharmaceutical industry has been particularly intrigued by the potential of spirocyclic compounds to act as modulators of enzyme activity and receptor binding. Studies have shown that modifications to the spirocyclic core can significantly alter the biological activity of these molecules. For instance, derivatives of Tert-butyl 8,8-dimethyl-2-azaspiro4.5decane-4-carboxylate have been investigated for their ability to inhibit specific enzymes implicated in inflammatory pathways and neurodegenerative diseases.

Recent advancements in computational chemistry have further accelerated the discovery process for spirocyclic compounds like Tert-butyl 8,8-dimethyl-2-azaspiro4.5decane-4-carboxylate. Molecular modeling techniques have enabled researchers to predict the binding modes of these molecules with high precision, facilitating the design of more effective drug candidates. These computational approaches have been particularly valuable in identifying structural motifs that enhance binding affinity and selectivity.

The synthesis of Tert-butyl 8,8-dimethyl-2-azaspiro4.5decane-4-carboxylate presents unique challenges due to its complex structural features. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been employed to streamline the synthetic pathway while maintaining high yields and purity.

In conclusion, Tert-butyl 8,8-dimethyl-2-azaspiro4.5decane-4-carboxylate (CAS No. 2171987-86-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile applications make it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic potentials for spirocyclic compounds, Tert-butyl 8,8-dimethyl-2-azaspiro4.5decane-4-carboxylate is poised to play a crucial role in shaping the future of medicinal chemistry.